Cas no 109571-87-1 (5-Isoquinolinamine,N-phenyl-)
5-Isoquinolinamine,N-phenyl- structure
Product Name:5-Isoquinolinamine,N-phenyl-
CAS No:109571-87-1
MF:C15H12N2
MW:220.269183158875
CID:128483
PubChem ID:13497488
Update Time:2025-04-18
5-Isoquinolinamine,N-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 5-Isoquinolinamine,N-phenyl-
- 5-Isoquinolinamine,N-phenyl-(9CI)
- N-Phenylisoquinolin-5-amine
- 109571-87-1
-
- Inchi: 1S/C15H12N2/c1-2-6-13(7-3-1)17-15-8-4-5-12-11-16-10-9-14(12)15/h1-11,17H
- InChI Key: DOHVVKMJNAQILD-UHFFFAOYSA-N
- SMILES: N(C1C=CC=CC=1)C1=CC=CC2C=NC=CC1=2
Computed Properties
- Exact Mass: 220.10016
- Monoisotopic Mass: 220.100048391g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 235
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 24.9Ų
Experimental Properties
- PSA: 24.92
5-Isoquinolinamine,N-phenyl- Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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